Cas no 91902-03-3 (7-methyl-5-phenylpyrazolo1,5-apyrimidin-2-ol)

• Product name: 7-methyl-5-phenylpyrazolo1,5-apyrimidin-2-ol
• CAS No: 91902-03-3
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• MDL: MFCD07355752
• CID: 805720
• PubChem ID: 721644

7-methyl-5-phenylpyrazolo1,5-apyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-2(1H)-one,7-methyl-5-phenyl-
• 7-methyl-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-2-one
• 7-METHYL-5-PHENYLPYRAZOLO[1,5-A]PYRIMIDIN-2-OL
• 91902-03-3
• EN300-14979
• Oprea1_503658
• CS-0234917
• AKOS001386317
• MFCD07355752
• AKOS002544485
• Z118257496
• DTXSID10352244
• DB-359906
• 7-methyl-5-phenylpyrazolo1,5-apyrimidin-2-ol

• MDL： MFCD07355752
• Inchi： InChI=1S/C13H11N3O/c1-9-7-11(10-5-3-2-4-6-10)14-12-8-13(17)15-16(9)12/h2-8H,1H3,(H,15,17)
• InChI Key： YHPLVWUWPHQOAW-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC2=CC(=NN12)O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 225.09
• Monoisotopic Mass: 225.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.682

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines